Cas no 1592348-11-2 (6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1592348-11-2
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 4607224
• PubChem ID: 116488624
• Update Time: 2025-05-20

6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C9H9BrClN/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h3-4,12H,1-2,5H2
• InChI Key： GCTFYECWFBVQJL-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2Cl)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline

Introduction to 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1592348-11-2) and Its Emerging Applications in Chemical Biology

6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline, identified by the chemical identifier CAS No. 1592348-11-2, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the tetrahydroisoquinoline class, a scaffold that is widely recognized for its presence in numerous pharmacologically active natural products and synthetic drugs. The presence of both bromo and chloro substituents on the aromatic ring introduces additional reactivity, making it a valuable intermediate in medicinal chemistry and drug discovery.

The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, known for its role in modulating various biological pathways. Compounds within this class have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The introduction of halogen atoms such as bromine and chlorine enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline, making it more accessible for academic and industrial research. One such method involves the palladium-catalyzed coupling of appropriately substituted phenethylamines with aryl halides, followed by cyclization under controlled conditions. This approach not only provides a scalable route to the target compound but also allows for modular synthesis, enabling the rapid exploration of structure-activity relationships (SAR).

The biological significance of 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline has been explored in several preclinical studies. Researchers have demonstrated its potential as a kinase inhibitor by targeting tyrosine kinases involved in cancer progression. The bromo and chloro substituents play a crucial role in binding to the ATP-binding pocket of these kinases, thereby disrupting their catalytic activity. Additionally, computational studies using molecular docking have revealed that this compound can interact with other protein targets such as G-protein coupled receptors (GPCRs), which are implicated in various physiological processes.

In vitro assays have shown that 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline exhibits inhibitory effects on several cancer cell lines, including those derived from breast, colorectal, and pancreatic cancers. The mechanism of action appears to involve both direct inhibition of proliferation and induction of apoptosis. These findings suggest that this compound may serve as a lead molecule for the development of new anticancer therapies. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and characterization of derivatives of 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline have also been reported in recent literature. By modifying the substituents on the aromatic ring or introducing additional functional groups into the tetrahydroisoquinoline core, researchers can fine-tune the biological activity of these compounds. For instance, replacing one of the halogen atoms with an alkyl or alkenyl group can alter the pharmacokinetic properties of the molecule while maintaining its target specificity.

One particularly interesting derivative is N-methyl-6-bromo-8-chloro-1-(3-hydroxyphenyl)-1H-indole, which has shown enhanced potency against certain cancer cell lines compared to its parent compound. This improvement is attributed to modifications that enhance solubility and binding affinity at the target site. Such structural optimizations highlight the importance of derivatization in maximizing therapeutic efficacy.

The development of novel synthetic routes has also contributed to the growing interest in 6-bromo-8-chloro-1,2,3,4-tetrahydroisoquinoline. Transition-metal-catalyzed reactions have enabled concise syntheses of complex tetrahydroisoquinoline derivatives without resorting to multi-step sequences involving harsh reagents or high temperatures. These greener methodologies align with current trends toward sustainable chemistry and are likely to facilitate further exploration of this scaffold.

Another area where this compound has found utility is in material science. The rigid aromatic core and halogen substituents make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its incorporation into π-conjugated systems to improve charge transport properties. Preliminary results indicate that derivatives of 6-bromo-8-chloro-1H-indole exhibit promising characteristics for use in optoelectronic devices.

The future prospects for 6-bromo-8-chloro-1H-indole are bright given its versatility as a building block for drug discovery and materials science applications. Continued research into its derivatives will likely uncover new biological activities and industrial uses. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.